Cas no 30407-81-9 (1,8-Naphthalenediamine,N1-phenyl-)

1,8-Naphthalenediamine,N1-phenyl- Properties

Names and Identifiers

• 1,8-Naphthalenediamine,N1-phenyl-
• 1-((4-Methylphenyl)amino)-4-(phenylamino)anthraquinone
• 1-anilino-4-[(4-methylphenyl)amino]-9,10-anthraquinone
• 1-Anilino-4-p-toluidino-anthrachinon
• 1-anilino-4-p-toluidino-anthraquinone
• 1-anilino-8-aminonaphthalene
• 1-p-Toluidino-4-anilino-anthrachinon
• AC1L3PNZ
• AC1Q6JUY
• AG-E-90130
• AR-1C1566
• CTK4G0914
• EINECS 248-863-4
• N-phenyl-naphthalene-1,8-diamine
• N-phenyl-naphthalene-1,8-diyldiamine
• N-Phenyl-naphthalin-1,8-diyldiamin
• N-Phenyl-1,8-naphthalenediamine
• NSC 149065
• SCHEMBL8486840
• 30407-81-9
• DTXSID90952746
• FT-0750102
• 1-N-phenylnaphthalene-1,8-diamine
• A853738
• NSC-149065
• N1-Phenylnaphthalene-1,8-diamine
• N~1~-Phenylnaphthalene-1,8-diamine
• 1,8-Naphthalenediamine, N-phenyl-
• NSC149065
• +Expand

• InChIKey： VKPLCZFJGSTZCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14N2/c17-14-10-4-6-12-7-5-11-15(16(12)14)18-13-8-2-1-3-9-13/h1-11,18H,17H2
• SMILES： C1=CC=C(NC2=CC=CC3=CC=CC(N)=C23)C=C1

Computed Properties

• Exact Mass: 234.11582
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.115698
• Heavy Atom Count: 18
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 38

Experimental Properties

• LogP: 4.81980
• PSA: 38.05
• Refractive Index: 1.744
• Boiling Point: 431.9°Cat760mmHg
• Melting Point: 133 ºC
• Flash Point: 254.8°C
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),